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Compound of Interest

Compound Name: Lagosin

Cat. No.: B1674186

For researchers, scientists, and drug development professionals engaged in work with Lagosin
(also known as Fungichromin or Pentamycin), a comprehensive understanding of its handling
and disposal is paramount for maintaining a safe laboratory environment.[1][2][3] While
Lagosin is not classified as a hazardous substance according to the Globally Harmonized
System (GHS), adherence to standard laboratory safety protocols is essential.

Chemical and Physical Properties of Lagosin

Lagosin is a polyene macrolide antibiotic.[1][2] Key identifiers and properties are summarized

below.
Property Value
Synonyms Fungichrf).m.in, Pentamy./c?n, Cogomycin, 14-
Hydroxyfilipin Ill, Moldcidin B, A246
CAS Number 6834-98-6
Molecular Formula C35H58012
Molecular Weight 670.8 g/mol
Appearance Pale yellow to tan solid
Solubility Soluble in ethanol, methanol, DMF, or DMSO
Storage Long-term storage at -20°C
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Source: BioAustralis Product Data Sheet[3], DC Chemicals[1]

Toxicity Data

While not classified as hazardous, it is still important to be aware of the following toxicological

data.
Test Result Species
Oral LD50 1,624 mg/kg Mouse
Intraperitoneal LD50 16,400 pg/kg Mouse

Source: Cayman Chemical Safety Data Sheet

Personal Protective Equipment (PPE) and Handling

The following personal protective equipment and handling procedures are recommended as
part of standard laboratory practice when working with Lagosin.

Recommended Personal Protective Equipment
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PPE Category Specification Rationale

While Lagosin is not a known

skin irritant, gloves are

Hand Protection Nitrile or latex gloves ] ]
essential to prevent direct
contact with the substance.

To protect eyes from any
Safety glasses with side potential splashes or aerosols,

Eye Protection ) ) i
shields or goggles particularly when handling the

powdered form.

To protect skin and personal

Body Protection Laboratory coat ) o
clothing from contamination.
If there is a risk of generating
Generally not required under significant dust or aerosols, a

Respiratory Protection ] N o
normal handling conditions. dust mask or working in a fume

hood is recommended.

Step-by-Step Handling Protocol

o Preparation: Before handling, ensure that the work area is clean and uncluttered. Have all
necessary equipment, including a calibrated scale, appropriate solvents, and waste
containers, readily available.

» Weighing: When weighing the powdered form of Lagosin, do so in a well-ventilated area or
a fume hood to minimize the potential for inhalation of dust particles.

» Dissolving: When preparing solutions, add the solvent to the weighed Lagosin powder
slowly to avoid splashing.

o Post-Handling: After handling, wash hands thoroughly with soap and water. Clean all
contaminated surfaces and equipment.

Accidental Exposure and Disposal Plan
First Aid Measures
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In the event of accidental exposure, follow these first-aid guidelines.

Exposure Route First Aid Procedure

) Move the individual to fresh air. If they
Inhalation ) ]
experience any complaints, consult a doctor.

) Lagosin is generally not an irritant to the skin.
Skin Contact )
Wash the affected area with soap and water.

Lagosin is not known to be an eye irritant. Rinse
Eye Contact the opened eye for several minutes under

running water.

) If symptoms persist after swallowing, consult a
Ingestion
doctor.

Spill and Disposal Procedures

o Spill Containment: In the event of a spill, wear appropriate PPE. For a dry spill, carefully
sweep or vacuum the material, avoiding dust generation. For a liquid spill, absorb it with an
inert material (e.g., sand, vermiculite) and place it in a sealed container.

» Waste Disposal: Dispose of Lagosin waste and any contaminated materials in accordance
with local, state, and federal regulations for chemical waste. Do not dispose of it down the
drain or in the regular trash.

Operational Workflow for Handling and Disposal

The following diagram illustrates the logical flow for the safe handling and disposal of Lagosin
in a laboratory setting.
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Caption: Workflow for safe handling and disposal of Lagosin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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